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Deacetyl Diltiazem N-Oxide Deacetyl Diltiazem N-Oxide
Brand Name: Vulcanchem
CAS No.: 122619-90-3
VCID: VC0133132
InChI: InChI=1S/C20H24N2O4S/c1-22(2,25)13-12-21-16-6-4-5-7-17(16)27-19(18(23)20(21)24)14-8-10-15(26-3)11-9-14/h4-11,18-19,23H,12-13H2,1-3H3/t18-,19+/m1/s1
SMILES: C[N+](C)(CCN1C2=CC=CC=C2SC(C(C1=O)O)C3=CC=C(C=C3)OC)[O-]
Molecular Formula: C20H24N2O4S
Molecular Weight: 388.482

Deacetyl Diltiazem N-Oxide

CAS No.: 122619-90-3

Reference Standards

VCID: VC0133132

Molecular Formula: C20H24N2O4S

Molecular Weight: 388.482

Deacetyl Diltiazem N-Oxide - 122619-90-3

CAS No. 122619-90-3
Product Name Deacetyl Diltiazem N-Oxide
Molecular Formula C20H24N2O4S
Molecular Weight 388.482
IUPAC Name 2-[(2S,3S)-3-hydroxy-2-(4-methoxyphenyl)-4-oxo-2,3-dihydro-1,5-benzothiazepin-5-yl]-N,N-dimethylethanamine oxide
Standard InChI InChI=1S/C20H24N2O4S/c1-22(2,25)13-12-21-16-6-4-5-7-17(16)27-19(18(23)20(21)24)14-8-10-15(26-3)11-9-14/h4-11,18-19,23H,12-13H2,1-3H3/t18-,19+/m1/s1
Standard InChIKey IUGDJMNXZDLMHP-MOPGFXCFSA-N
SMILES C[N+](C)(CCN1C2=CC=CC=C2SC(C(C1=O)O)C3=CC=C(C=C3)OC)[O-]
Synonyms (2S,3S)-5-[2-(Dimethyloxidoamino)ethyl]-2,3-dihydro-3-hydroxy-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one; (2S-cis)-5-[2-(Dimethylamino)ethyl]-2,3-dihydro-_x000B_3-hydroxy-2-(4-methoxyphenyl)-1,5-benzothiazepin-4(5H)-one N-Oxide;
PubChem Compound 71315210
Last Modified Nov 11 2021
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